N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-N-phenylthiophene-2-carboxamide

• IUPAC Name: N-[(7-methyl-2-oxo-1H-quinolin-3-yl)methyl]-N-phenylthiophene-2-carboxamide
• InChI: InChI=1S/C22H18N2O2S/c1-15-9-10-16-13-17(21(25)23-19(16)12-15)14-24(18-6-3-2-4-7-18)22(26)20-8-5-11-27-20/h2-13H,14H2,1H3,(H,23,25)
• InChI Key: PIXCFJCUHPXEMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C=C(C(=O)N2)CN(C3=CC=CC=C3)C(=O)C4=CC=CS4
• Molecular Formula: C22H18N2O2S
• Molecular Weight: 374.5 g/mol

Description

N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-N-phenylthiophene-2-carboxamide, also known as Cmpd7, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-N-phenylthiophene-2-carboxamide is not fully understood, but it is believed to act on multiple pathways in the body. N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-N-phenylthiophene-2-carboxamide has been shown to inhibit the activity of certain enzymes, such as COX-2 and MMP-9, which are involved in inflammation and cancer progression. It also activates the Nrf2 pathway, which is responsible for regulating antioxidant and detoxification responses in the body.
Biochemical and Physiological Effects:
N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-N-phenylthiophene-2-carboxamide has been shown to have various biochemical and physiological effects in scientific research studies. It has been shown to reduce inflammation, oxidative stress, and cell proliferation in cancer cells. It also has neuroprotective effects, including the ability to reduce amyloid beta accumulation and improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-N-phenylthiophene-2-carboxamide in lab experiments is its high potency and selectivity. It has been shown to have minimal toxicity and side effects in animal models, making it a promising candidate for further development as a therapeutic agent. However, one of the limitations of using N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-N-phenylthiophene-2-carboxamide in lab experiments is its limited solubility, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the scientific research on N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-N-phenylthiophene-2-carboxamide. One potential direction is to further investigate its potential as a therapeutic agent for neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another potential direction is to explore its potential as a chemopreventive agent for cancer. Additionally, further research is needed to fully understand the mechanism of action of N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-N-phenylthiophene-2-carboxamide and its potential interactions with other drugs and compounds.

Synthesis Methods

The synthesis of N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-N-phenylthiophene-2-carboxamide involves the reaction between 2-hydroxy-7-methylquinoline-3-carbaldehyde and N-phenylthiophene-2-carboxamide in the presence of a base catalyst. The reaction yields N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-N-phenylthiophene-2-carboxamide as a yellow solid with a melting point of 236-238°C.

Scientific Research Applications

N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-N-phenylthiophene-2-carboxamide has been extensively studied for its potential therapeutic properties. It has shown promising results in various scientific research studies, including its potential as an anti-cancer agent, anti-inflammatory agent, and neuroprotective agent. N-((2-hydroxy-7-methylquinolin-3-yl)methyl)-N-phenylthiophene-2-carboxamide has also been studied for its potential to treat Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.